Cas no 349494-87-7 (5-Ethoxycarbonyl-2-ethylpyrazole-3-carboxylic acid)

5-Ethoxycarbonyl-2-ethylpyrazole-3-carboxylic acid structure
349494-87-7 structure
Product Name:5-Ethoxycarbonyl-2-ethylpyrazole-3-carboxylic acid
CAS No:349494-87-7
MF:C9H12N2O4
MW:212.202582359314
CID:2113217
Update Time:2023-08-04

5-Ethoxycarbonyl-2-ethylpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(ethoxycarbonyl)-1-ethyl-1H-pyrazole-5-carboxylic acid
    • 5-Ethoxycarbonyl-2-ethylpyrazole-3-carboxylic acid
    • Inchi: 1S/C9H12N2O4/c1-3-11-7(8(12)13)5-6(10-11)9(14)15-4-2/h5H,3-4H2,1-2H3,(H,12,13)
    • InChI Key: XUOOPOPVQJQVPH-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(C(=O)O)N(CC)N=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 257
  • Topological Polar Surface Area: 81.4
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd